Cas no 1158759-93-3 (4-Ethyltetrahydro-2H-pyran-4-ethanamine)

4-Ethyltetrahydro-2H-pyran-4-ethanamine structure
1158759-93-3 structure
Product Name:4-Ethyltetrahydro-2H-pyran-4-ethanamine
CAS No:1158759-93-3
MF:C9H19NO
MW:157.253262758255
CID:2625268
PubChem ID:83815557
Update Time:2025-04-21

4-Ethyltetrahydro-2H-pyran-4-ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Ethyltetrahydro-2H-pyran-4-yl)ethan-1-amine
    • 1158759-93-3
    • 4-Ethyltetrahydro-2H-pyran-4-ethanamine
    • DTXSID101281111
    • Inchi: 1S/C9H19NO/c1-2-9(3-6-10)4-7-11-8-5-9/h2-8,10H2,1H3
    • InChI Key: CLFSVDFRRLOSQQ-UHFFFAOYSA-N
    • SMILES: O1CCC(CC)(CCN)CC1

Computed Properties

  • Exact Mass: 157.146664230Da
  • Monoisotopic Mass: 157.146664230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.3Ų

4-Ethyltetrahydro-2H-pyran-4-ethanamine Related Literature

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